Cas no 1361779-99-8 (2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl)

• Product Name: 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl
• CAS No: 1361779-99-8
• MF: C₁₂H₅Cl₂F₂NO₂
• MW: 304.076408147812
• CID: 4995995
• Update Time: 2025-05-22

2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl

• Inchi： 1S/C12H5Cl2F2NO2/c13-6-1-2-7(8(14)5-6)11-10(17(18)19)4-3-9(15)12(11)16/h1-5H
• InChI Key： CDQVNSVNJOENNV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C=CC=1[N+](=O)[O-])F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8

Additional information on 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl

Comprehensive Guide to 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl (CAS No. 1361779-99-8): Properties, Applications, and Market Insights

2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl (CAS No. 1361779-99-8) is a specialized halogenated biphenyl derivative with unique chemical properties that make it valuable in advanced research and industrial applications. This compound belongs to the class of nitro-substituted biphenyls, which are increasingly studied for their potential in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure features two chlorine atoms at the 2' and 4' positions, two fluorine atoms at the 2 and 3 positions, and a nitro group at the 6 position, creating a highly functionalized framework for further chemical modifications.

The growing interest in fluorinated and chlorinated aromatic compounds like 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl stems from their ability to influence the electronic and steric properties of molecules. Researchers are particularly focused on how these halogen substitutions can enhance the biological activity of compounds, making them relevant in the development of new drug candidates and crop protection agents. The presence of both chlorine and fluorine atoms in this molecule offers a unique combination of lipophilicity and metabolic stability, which are critical factors in medicinal chemistry and agrochemical design.

In the field of organic electronics, 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl has shown promise as a building block for organic semiconductors and photoactive materials. The electron-withdrawing nature of the nitro group, combined with the halogen atoms, can significantly alter the compound's optoelectronic properties. This has led to investigations into its potential use in OLEDs, solar cells, and other energy-related applications, aligning with the global push for sustainable technologies.

The synthesis of 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl typically involves multi-step cross-coupling reactions, with careful control of reaction conditions to ensure proper regioselectivity and halogen placement. Recent advancements in catalytic methods have improved the efficiency of producing such complex polyhalogenated biphenyls, addressing the growing demand from research institutions and specialty chemical manufacturers.

From an analytical perspective, 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for research applications. The compound's stability under various conditions is also an area of active investigation, particularly for potential scale-up processes in industrial settings.

The market for specialized biphenyl derivatives like 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl is experiencing steady growth, driven by increasing R&D activities in life sciences and advanced materials. Pharmaceutical companies are particularly interested in such compounds for developing new small molecule therapeutics, while agricultural firms explore their potential as pesticide intermediates. The compound's unique structural features make it a valuable asset in structure-activity relationship (SAR) studies across multiple disciplines.

Environmental and safety considerations for 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl follow standard protocols for handling nitroaromatic compounds. While not classified as hazardous under normal research conditions, proper laboratory practices should be maintained when working with this chemical. Researchers are advised to consult the compound's safety data sheet (SDS) and implement appropriate containment measures during experimental procedures.

Future research directions for 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl may explore its potential in catalysis, as a ligand in transition metal complexes, or as a precursor for more complex heterocyclic systems. The compound's versatility makes it an interesting subject for methodology development in organic synthesis, particularly in reactions involving C-H functionalization and selective halogenation techniques that are currently trending in chemical research.

For researchers and industry professionals seeking high-purity 2',4'-Dichloro-2,3-difluoro-6-nitro-biphenyl, several specialty chemical suppliers offer the compound in various quantities. The global supply chain for such fine chemicals has become more robust in recent years, supported by advancements in chemical logistics and quality control systems that ensure reliable access to research materials worldwide.